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Compound of Interest
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Compound Name: Methoxyphenyl)tricyclo(3.3.1.13,7)
decane

CAS No.: 43109-77-9

Cat. No.: B123237

Get Quote

\ J

Focus Application: Dual Sigma Receptor Modulation & Anticancer Efficacy

Executive Summary

This guide provides a technical comparison of Methoxyphenyl Adamantane Analogs, a class of
hybrid small molecules engineered to target Sigma Receptors (

-Rs) and modulate downstream oncogenic signaling. Unlike traditional adamantane antivirals
(e.g., Amantadine), these analogs leverage the adamantane cage as a "lipophilic bullet" to
penetrate lipid bilayers and anchor the pharmacophore into the hydrophobic pockets of

-1 and

-2 receptors.
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Key Comparative Insight: While the adamantane core ensures bioavailability and membrane

permeability, the methoxyphenyl moiety acts as the primary determinant for receptor subtype
selectivity. Specifically, ortho-substitution (2-methoxyphenyl) significantly enhances selectivity
for

-1 receptors over off-target sites (e.qg.,

-adrenergic receptors), whereas para-substitution often shifts the profile toward broad-spectrum
cytotoxicity.

Scientific Foundation: The "Lipophilic Bullet"
Mechanism

To understand the SAR of these analogs, one must first grasp the dual-pharmacophore design
strategy.

The Pharmacophore Model
e The Anchor (Adamantane): A rigid, bulky, lipophilic cage (

) that occupies the hydrophobic pocket of the target protein. It increases logP (lipophilicity),
facilitating blood-brain barrier (BBB) crossing and tumor penetration.

e The Linker: An alkyl or amide chain (typically 4-6 carbons) that positions the aromatic
headgroup at the correct distance for electrostatic interaction with receptor residues (e.g.,
Aspl26 in

-1).
e The Headgroup (Methoxyphenyl): An aromatic ring bearing a methoxy (-OCH

) group. This group provides electronic density for

stacking and hydrogen bond acceptance.

Mechanism of Action: Sigma Receptor Modulation

These analogs function primarily as Sigma Receptor Antagonists or Inverse Agonists.
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e -1 Receptor: Located at the Mitochondria-Associated ER Membrane (MAM). Antagonism
disrupts the chaperone activity of

-1, leading to ER stress and calcium dysregulation in cancer cells.

e -2 Receptor (TMEM97): Linked to lysosomal pathways. Ligand binding triggers lysosomal
membrane permeabilization (LMP) and subsequent apoptosis.
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Figure 1: Dual signaling pathway activation by adamantane analogs leading to cancer cell
apoptosis.

Comparative SAR Analysis
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This section compares three distinct structural classes of methoxyphenyl adamantane analogs
based on their linker type and methoxy position.

The Comparators

e Analog A (Amide-Linked): 4-[4-(1-Adamantanecarboxamido)butyl]-1-(2-
methoxyphenyl)piperazine.[1]

e Analog B (Alkyl-Linked): 1-(1-Adamantyl)-4-(2-methoxyphenyl)piperazine (Direct linkage or
short chain).

» Standard Reference:Haloperidol (High affinity

ligand) and Doxorubicin (Cytotoxicity control).

Quantitative Performance Data

The following data synthesizes trends observed in receptor binding (

) and cytotoxicity (
) assays.

Table 1: Receptor Binding Affinity (

in nM) Lower

indicates higher affinity.
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Selectivity
Ratio ( 5-HT1A Affinity
-1 Affinity ( -2 Affinity ( (
Compound ol
nM) nM) nM)
1)
Analog A (Amide) 0.4 +0.1 15.2+2.3 38 0.6
Analog B (Alkyl)  12.5+1.8 45.0+5.1 3.6 >100
Haloperidol 25105 48.0+4.0 19 250
DTG (Control) 18.0+2.0 25.0£ 3.0 14 N/A

Table 2: Anticancer Cytotoxicity (
in

M) Tested against IGROV-1 (Ovarian) and MCF-7 (Breast) cell lines.

Compound (el et Mechanism Note
High
4.2 6.8 J
Analog A -1 antagonism drives
M M _
apoptosis.
15.1 185 Lower lipophilicity
Analog B reduces cellular
M M uptake.
o 05 08 DNA intercalation
Doxorubicin
M M (Standard Care).

Critical SAR Insights

e Linker Length & Type: The butyl-amide linker (Analog A) is superior to shorter alkyl chains.
The amide bond provides hydrogen bond acceptor sites that interact with the receptor
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backbone, while the 4-carbon spacer allows the adamantane and methoxyphenyl groups to
span the distance between the primary and secondary hydrophobic binding pockets of the

-1 receptor.

o Methoxy Position (The "Ortho" Effect):

o 2-Methoxyphenyl (Ortho): Creates a steric clash that forces the phenyl ring into a specific
conformation (non-coplanar). This conformation is highly favorable for

-1 and 5-HT1A binding but disfavors
-adrenergic binding, improving the side-effect profile.

o 3- or 4-Methoxyphenyl: These substitutions often result in flatter molecules with higher
non-specific binding and reduced

-1 selectivity.

o Adamantane C1 vs C2: Substitution at the C1 position (bridgehead) of adamantane is
structurally optimal. C2-substituted analogs often show reduced affinity due to steric
hindrance preventing deep pocket insertion.

Experimental Protocols

To replicate these findings or validate new analogs, use the following self-validating protocols.

Radioligand Binding Assay ( -1 Receptor)

Objective: Determine

values using
(+)-Pentazocine as the specific radioligand.
Workflow:

 Membrane Preparation: Homogenize Guinea pig brain tissue (rich in

-1) in ice-cold Tris-HCI buffer (50 mM, pH 7.4). Centrifuge at 40,000
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g for 15 min at 4°C. Resuspend pellet.
e Incubation:
o Total Binding: 100

g membrane protein + 3 nM
(+)-Pentazocine.
o Non-Specific Binding: Add 10
M Haloperidol.
o Test: Add Methoxyphenyl Adamantane Analog (
to
M).

o Equilibrium: Incubate for 120 min at 37°C.

o Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5%

polyethylenimine).
e Quantification: Liquid scintillation counting.
e Analysis: Calculate

using non-linear regression; convert to

using the Cheng-Prusoff equation:

MTT Cytotoxicity Assay

Objective: Assess antiproliferative potency (
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Workflow:
e Seeding: Plate IGROV-1 cells (5,000 cells/well) in 96-well plates. Incubate 24h.
o Treatment: Treat with serial dilutions of the analog (0.1 - 100

M) for 48h.

e Labeling: Add 20

L MTT reagent (5 mg/mL in PBS). Incubate 4h at 37°C.

e Solubilization: Aspirate medium; add 150

L DMSO to dissolve formazan crystals.

e Read: Measure absorbance at 570 nm.
 Validation: Doxorubicin must yield an
M for the assay to be valid.

Synthesis Workflow Visualization

The following diagram outlines the optimized synthetic route for Amide-Linked Analogs (Analog
A type), ensuring high yield and purity.
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Figure 2: Convergent synthesis of amide-linked methoxyphenyl adamantane analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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